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Compound of Interest

Compound Name: Fmoc-Glu(OBzl)-OH

Cat. No.: B557468 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of N-α-(9-Fluorenylmethoxycarbonyl)-L-

glutamic acid γ-benzyl ester (Fmoc-Glu(OBzl)-OH), a critical building block for researchers,

scientists, and drug development professionals engaged in solid-phase peptide synthesis

(SPPS). This document outlines its chemical structure, molecular properties, and detailed

experimental protocols for its application.

Core Compound Data
Fmoc-Glu(OBzl)-OH is a derivative of L-glutamic acid where the α-amino group is protected by

a base-labile Fmoc group, and the γ-carboxyl group of the side chain is protected by an acid-

labile benzyl (Bzl) ester. This orthogonal protection scheme is fundamental to its utility in Fmoc-

based SPPS, allowing for the selective deprotection of the α-amino group for peptide chain

elongation while the side chain remains protected until the final cleavage step.
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Property Value Reference

Chemical Formula C₂₇H₂₅NO₆ [1]

Molecular Weight 459.49 g/mol [1]

CAS Number 123639-61-2 [1]

Appearance White to off-white solid powder [1]

Solubility

Soluble in Dimethylformamide

(DMF) and Dichloromethane

(DCM)

Melting Point Information not available

Orthogonal Protection Strategy in Peptide Synthesis
The use of Fmoc-Glu(OBzl)-OH in SPPS relies on a precise, sequential process of

deprotection and coupling. The Fmoc group provides temporary protection of the N-terminus,

while the benzyl group offers semi-permanent protection of the glutamic acid side chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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